Cas no 900870-91-9 (N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 900870-91-9
• MF: C₂₄H₂₃F₃N₄O₂
• MW: 456.460235834122
• CID: 5424816
• Update Time: 2025-07-15

N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)ethyl]-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C24H23F3N4O2/c1-15-13-20(28-12-11-16-9-10-18(32-2)19(14-16)33-3)31-23(29-15)21(17-7-5-4-6-8-17)22(30-31)24(25,26)27/h4-10,13-14,28H,11-12H2,1-3H3
• InChI Key： GTNKOXSJBNRSCG-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C(F)(F)F)=NN1C(NCCC1=CC=C(OC)C(OC)=C1)=CC(C)=N2

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-amine

Introduction to N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine and CAS No 900870-91-9

N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number 900870-91-9, represents a novel heterocyclic structure that combines multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery. The molecular architecture of this compound features a pyrazolo[1,5-a]pyrimidine core, which is a well-known scaffold in medicinal chemistry due to its biological activity and structural versatility.

The presence of various substituents such as 3,4-dimethoxyphenyl, methyl, and trifluoromethyl groups contributes to the unique chemical and pharmacological properties of N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine. These substituents not only enhance the compound's lipophilicity and solubility but also modulate its interactions with biological targets. The pyrazolo[1,5-a]pyrimidine scaffold is particularly interesting because it has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

In recent years, there has been a growing interest in developing new therapeutic agents based on pyrazolo[1,5-a]pyrimidine derivatives due to their demonstrated efficacy in preclinical studies. The compound in question, N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-amine, has been investigated for its potential role in modulating various cellular pathways. Specifically, studies have suggested that this compound may interfere with key signaling cascades involved in cancer progression and inflammation.

The synthesis of N-2-(3,4-dimethoxyphenyl)ethyl-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-am ine involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as cross-coupling reactions and palladium catalysis has been crucial in constructing the complex molecular framework of this compound. Additionally, the introduction of fluorine atoms into the molecule has been shown to enhance its metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of N -2-(3 ,4 -dimethoxyphenyl ) ethyl -5 -m ethyl -3 - phen yl -2 -( trif luor om eth yl ) py raz ol o [1 ,5 -a ] py rim idin -7 - am ine is its potential as a lead compound for the development of new drugs. Preclinical studies have demonstrated that this compound exhibits promising activity against several types of cancer cells by inhibiting key enzymes and receptors involved in tumor growth. Furthermore , preliminary data suggest that it may also possess anti-inflammatory properties , making it a candidate for treating chronic inflammatory diseases.

The pharmacokinetic profile of N -2-(3 ,4 -dimethoxyphenyl ) ethyl -5 -m ethyl -3 - phen yl -2 -( trif luor om eth yl ) py raz ol o [1 ,5 -a ] py rim idin -7 - am ine is another area of interest . Research indicates that this compound has favorable solubility characteristics , which could facilitate its absorption and distribution within the body. Additionally , preliminary studies on its metabolic stability suggest that it may have a reasonable half-life , allowing for effective dosing regimens.

In conclusion , N -2-(3 ,4 -dimeth oxy phen yl ) eth yl -5 -m eth yl -3 - phen yl -2 -( trif luor om eth yl ) py raz ol o [1 ,5 -a ] py rim idin -7 - am ine is a structurally complex and pharmacologically intriguing compound with significant potential in the field of drug discovery. Its unique molecular features and promising preclinical activity make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this compound , it is likely that it will play an important role in the development of next-generation pharmaceuticals.